Cas no 2189498-43-7 (4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole)

• Product Name: 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole
• CAS No: 2189498-43-7
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5325448
• Update Time: 2025-06-14

4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-cyclopropyl-1-(3-methylphenyl)-
• 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole

• Inchi： 1S/C12H13N3/c1-9-3-2-4-11(7-9)15-8-12(13-14-15)10-5-6-10/h2-4,7-8,10H,5-6H2,1H3
• InChI Key： ZGHXSNALYFUCHO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)C=C(C2CC2)N=N1

Additional information on 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole

Exploring 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole (CAS No. 2189498-43-7): A Versatile Compound in Modern Chemistry

In the realm of organic chemistry, 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole (CAS No. 2189498-43-7) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This 1,2,3-triazole derivative, characterized by its cyclopropyl and 3-methylphenyl substituents, offers a fascinating case study for researchers exploring heterocyclic compounds and their roles in pharmaceuticals, agrochemicals, and materials science.

The growing demand for triazole-based compounds in drug discovery has placed 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole under the spotlight. Recent trends in click chemistry and bioorthogonal reactions have further highlighted the importance of such structures, as they serve as key intermediates in the synthesis of complex molecules. Researchers are particularly intrigued by the compound's potential in targeted drug delivery systems and enzyme inhibition, topics that dominate current scientific discussions.

From a synthetic perspective, the preparation of 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted method in click chemistry. This efficient and selective reaction has revolutionized the field, enabling the rapid assembly of 1,2,3-triazole scaffolds with diverse functional groups. The compound's cyclopropyl ring introduces interesting steric and electronic effects, which are currently being investigated for their impact on molecular recognition and binding affinity in biological systems.

The physicochemical properties of 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole make it particularly valuable in medicinal chemistry. Its moderate lipophilicity, influenced by both the cyclopropyl and methylphenyl moieties, suggests good membrane permeability - a crucial factor in drug design and ADME profiling. These characteristics align with current industry focus on bioavailability optimization, addressing one of the most common challenges in pharmaceutical development.

Beyond pharmaceutical applications, 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole has shown promise in materials science. Its rigid structure and potential for π-π stacking interactions make it an interesting candidate for developing functional materials with tailored electronic properties. This aligns with growing interest in organic electronics and molecular devices, areas that frequently appear in recent scientific literature and patent filings.

Analytical characterization of 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are essential for reliable research outcomes. The scientific community's increasing emphasis on reproducibility and data integrity has made such thorough characterization more important than ever.

As research into 1,2,3-triazole derivatives continues to expand, 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole stands out as a compound with multiple potential applications. Its versatility makes it relevant to current investigations in fragment-based drug discovery, chemical biology, and smart materials - all areas receiving significant attention in academic and industrial research settings.

The safety profile and environmental impact of 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole are subjects of ongoing study, reflecting the chemical industry's growing commitment to green chemistry principles and sustainable synthesis. Researchers are exploring eco-friendly alternatives to traditional synthetic routes, responding to increasing regulatory and societal demands for environmentally benign processes.

In conclusion, 4-cyclopropyl-1-(3-methylphenyl)-1H-1,2,3-triazole (CAS No. 2189498-43-7) represents a compelling example of how heterocyclic chemistry continues to drive innovation across multiple scientific disciplines. Its study contributes to our understanding of structure-activity relationships while offering practical solutions to current challenges in drug development and material design. As research progresses, this compound will likely remain at the forefront of discussions about molecular diversity and functional group interactions in organic chemistry.